![molecular formula C16H18N2O4 B6505699 N'-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]ethanediamide CAS No. 1428355-90-1](/img/structure/B6505699.png)
N'-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]ethanediamide, commonly referred to as 4-ethoxy-2-furan-3-yl-ethylenediamide (EFEDA) is a synthetic organic compound that has recently gained attention due to its potential applications in scientific research. EFEDA is a colorless, crystalline solid that is soluble in water and has a melting point of 125 °C. It is a derivative of ethylenediamine and 4-ethoxyphenol, and is a member of the class of compounds known as heterocyclic amines. EFEDA has been studied for its potential biomedical applications, including its ability to act as an antioxidant, anti-inflammatory, and anti-cancer agent.
Scientific Research Applications
- EFED has drawn attention due to its potential as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. Mechanistic studies suggest that EFED may interfere with key signaling pathways involved in cancer progression .
- EFED has demonstrated neuroprotective properties in preclinical studies. It may mitigate oxidative stress, inflammation, and neuronal damage. Researchers are investigating its potential in treating neurodegenerative conditions such as Alzheimer’s and Parkinson’s diseases .
- EFED exhibits anti-inflammatory effects by modulating cytokines and inhibiting inflammatory pathways. It could be relevant in conditions like rheumatoid arthritis, inflammatory bowel disease, and asthma .
- Studies suggest that EFED may have cardioprotective effects. It could help regulate blood pressure, reduce oxidative stress, and improve endothelial function. Further research is needed to explore its full cardiovascular potential .
- EFED has shown promise as an antimicrobial agent. It may inhibit bacterial growth and biofilm formation. Researchers are investigating its use against drug-resistant pathogens .
- EFED’s role in seed preservation and crop improvement has gained attention. It may enhance seed viability and germination rates. Collaborative efforts between scientists and rural communities are exploring its practical applications .
Anticancer Potential
Neuroprotection and Neurodegenerative Diseases
Anti-Inflammatory Activity
Cardiovascular Health
Antimicrobial Properties
Seed Preservation and Agriculture
These diverse applications highlight the multifaceted nature of EFED and its potential impact across various scientific domains. Keep in mind that ongoing research may uncover additional uses for this compound in the future. 🌱🔬 .
properties
IUPAC Name |
N'-(4-ethoxyphenyl)-N-[2-(furan-3-yl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4/c1-2-22-14-5-3-13(4-6-14)18-16(20)15(19)17-9-7-12-8-10-21-11-12/h3-6,8,10-11H,2,7,9H2,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CORFSTKRXMXSPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C(=O)NCCC2=COC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N'-(4-Ethoxyphenyl)-N-[2-(furan-3-YL)ethyl]ethanediamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.